Cas no 1805032-48-7 (2-Bromo-5-methyl-3-nitrobenzaldehyde)

2-Bromo-5-methyl-3-nitrobenzaldehyde is a versatile aromatic aldehyde featuring bromine and nitro substituents on a methyl-substituted benzene ring. Its distinct functional groups make it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceuticals. The bromine atom facilitates further cross-coupling reactions, while the nitro group offers opportunities for reduction or substitution. The aldehyde functionality enables condensation and nucleophilic addition reactions, broadening its utility in fine chemical applications. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in research and industrial processes. Its well-defined reactivity profile makes it a preferred choice for synthetic chemists working on targeted molecular frameworks.

2-Bromo-5-methyl-3-nitrobenzaldehyde structure

1805032-48-7 structure

Product Name:2-Bromo-5-methyl-3-nitrobenzaldehyde

CAS No:1805032-48-7

MF:C₈H₆BrNO₃

MW:244.042141437531

CID:5006502

Update Time:2026-02-27

2-Bromo-5-methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-methyl-3-nitrobenzaldehyde
- Inchi： 1S/C8H6BrNO3/c1-5-2-6(4-11)8(9)7(3-5)10(12)13/h2-4H,1H3
- InChI Key： PBJSKAQURULIDE-UHFFFAOYSA-N
- SMILES： BrC1C(C=O)=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 216
XLogP3: 2.3
Topological Polar Surface Area: 62.9

2-Bromo-5-methyl-3-nitrobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010007482-250mg	2-Bromo-5-methyl-3-nitrobenzaldehyde	1805032-48-7	97%	250mg	494.40 USD	2021-07-06
Alichem	A010007482-500mg	2-Bromo-5-methyl-3-nitrobenzaldehyde	1805032-48-7	97%	500mg	790.55 USD	2021-07-06
Alichem	A010007482-1g	2-Bromo-5-methyl-3-nitrobenzaldehyde	1805032-48-7	97%	1g	1,579.40 USD	2021-07-06
abcr	AB615295-250mg	2-Bromo-5-methyl-4-nitrobenzaldehyde; .	1805032-48-7		250mg	€821.80	2025-04-20

2-Bromo-5-methyl-3-nitrobenzaldehyde Related Literature

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Additional information on 2-Bromo-5-methyl-3-nitrobenzaldehyde

Comprehensive Analysis of 2-Bromo-5-methyl-3-nitrobenzaldehyde (CAS No. 1805032-48-7)

2-Bromo-5-methyl-3-nitrobenzaldehyde (CAS No. 1805032-48-7) is a versatile organic intermediate widely used in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound belongs to the class of nitrobenzaldehyde derivatives, which are pivotal in constructing complex molecular architectures due to their reactive aldehyde and nitro functional groups. Its unique structure, featuring a bromine substituent at the 2-position and a methyl group at the 5-position, enables selective transformations in cross-coupling reactions, a topic highly searched in modern organic chemistry forums.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 2-Bromo-5-methyl-3-nitrobenzaldehyde. Researchers frequently inquire about catalytic methods to reduce waste or improve yield, aligning with the global push for sustainable synthesis. Computational studies, such as DFT calculations, are also gaining traction to predict reactivity patterns of this compound—a hot topic in AI-driven drug discovery platforms. The compound’s role in synthesizing heterocyclic scaffolds (e.g., indoles or quinolines) further links it to trending searches like "nitrobenzaldehyde applications" and "bromo-substituted aldehyde reactions."

The spectroscopic characterization of CAS 1805032-48-7 is another area of focus. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly discussed in peer-reviewed journals, addressing user queries about "how to identify nitrobenzaldehyde derivatives." Its crystallographic data, including bond angles and packing motifs, are often cited in materials science studies exploring non-linear optical (NLO) properties—a niche yet growing search term.

In industrial contexts, 2-Bromo-5-methyl-3-nitrobenzaldehyde serves as a precursor for high-value fine chemicals. Patent databases reveal its utility in developing antimicrobial agents and electronic materials, correlating with search trends like "nitrobenzaldehyde in medicinal chemistry." Regulatory-compliant handling protocols (e.g., REACH or GMP standards) are frequently queried, reflecting industry demand for safe, scalable production methods. Notably, its storage stability under inert atmospheres is a recurring discussion point in chemical forums.

Emerging applications in photoredox catalysis and metal-organic frameworks (MOFs) have further elevated the relevance of this compound. Searches for "nitrobenzaldehyde photocatalysis" or "bromoaldehyde MOF linkers" highlight its interdisciplinary appeal. As AI-assisted retrosynthesis tools gain popularity, CAS 1805032-48-7 is increasingly featured in algorithmic predictions for multi-step synthetic routes, bridging gaps between academic research and industrial workflows.

To conclude, 2-Bromo-5-methyl-3-nitrobenzaldehyde exemplifies the synergy between traditional organic synthesis and cutting-edge technologies. Its adaptability to green chemistry principles, coupled with broad applicability across life sciences and advanced materials, ensures sustained interest in both academic and commercial spheres. For researchers, staying updated on its synthetic methodologies and emerging applications is crucial to leveraging its full potential.